Cas no 19167-60-3 (4,6-Pteridinediamine)

• Product Name: 4,6-Pteridinediamine
• CAS No: 19167-60-3
• MF: C₆H₆N₆
• MW: 162.152039051056
• CID: 151951
• PubChem ID: 257737
• Update Time: 2025-04-19

4,6-Pteridinediamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Pteridinediamine
• pteridine-4,6-diamine
• 4,6-Diaminopteridin
• AC1L5XFE
• AC1Q4W54
• AG-E-40026
• AR-1L2521
• CTK0H6331
• NSC86260
• Pteridin-4,6-diyldiamin
• pteridine-4,6-diyldiamine
• DTXSID70292874
• NSC-86260
• 19167-60-3

• Inchi： 1S/C6H6N6/c7-3-1-9-6-4(12-3)5(8)10-2-11-6/h1-2H,(H2,7,12)(H2,8,9,10,11)
• InChI Key： FOXVXKQOEJNTAB-UHFFFAOYSA-N
• SMILES： N1C(=CN=C2C=1C(N)=NC=N2)N

Computed Properties

• Exact Mass: 162.06558
• Monoisotopic Mass: 162.065394
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -0.9

Experimental Properties

• Density: 1.4318 (rough estimate)
• Boiling Point: 278.82°C (rough estimate)
• Flash Point: 238.4°C
• Refractive Index: 1.8300 (estimate)
• PSA: 103.6
• LogP: 0.74660